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Compound of Interest

Compound Name: Ravuconazole-d4

Cat. No.: B12416285

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Ravuconazole-d4, a
deuterated analog of the broad-spectrum antifungal agent Ravuconazole. This document is
intended to be a comprehensive resource for researchers utilizing isotopically labeled
compounds in pharmacokinetic studies, metabolic profiling, and as internal standards in
analytical assays.

Introduction to Ravuconazole and its Deuterated
Analog

Ravuconazole is a triazole antifungal agent that exhibits potent activity against a wide range of
fungal pathogens.[1] Like other azole antifungals, its mechanism of action involves the
inhibition of the fungal cytochrome P450 enzyme, lanosterol 14a-demethylase. This enzyme is
critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.
Inhibition of this pathway disrupts membrane integrity, leading to fungal cell death.

Deuterium-labeled compounds such as Ravuconazole-d4 are invaluable tools in
pharmaceutical research. The substitution of hydrogen with deuterium atoms results in a
molecule with a higher mass, making it an ideal internal standard for quantitative analysis by
mass spectrometry (MS). Furthermore, the carbon-deuterium bond is stronger than the carbon-
hydrogen bond, which can sometimes lead to a slower rate of metabolism, a phenomenon
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known as the kinetic isotope effect. This property can be advantageous in certain drug
metabolism and pharmacokinetic (DMPK) studies.

Commercial Suppliers of High-Purity Ravuconazole-
d4

A number of reputable chemical suppliers provide high-purity Ravuconazole-d4 for research
purposes. While the availability of detailed technical specifications may vary, researchers can
typically obtain lot-specific information from the supplier's Certificate of Analysis (CoA).

Table 1. Prominent Commercial Suppliers of Ravuconazole-d4

Supplier Website Available Information

CAS No., Molecular Formula,

Molecular Weight. Certificate

Santa Cruz Biotechnology, Inc.  --INVALID-LINK-- ) i
of Analysis available upon
request.[1]
Catalogue No., CAS No.,
Pharmaffiliates --INVALID-LINK-- Molecular Formula, Molecular

Weight.[2]

Product No., CAS No.,

Molecular Formula, Molecular
MedChemExpress --INVALID-LINK-- Weight. Data sheets and

handling instructions are often

available.[3]

Catalogue No., Compound
Name, Synonyms, CAS No.,
TLC Pharmaceutical Molecular Formula, Molecular
--INVALID-LINK-- ) B )
Standards Weight. Certificate of Analysis
is typically available for

download.

CAS No., Molecular Formula,
CymitQuimica --INVALID-LINK-- Molecular Weight, Synonyms.

[4]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b12416285?utm_src=pdf-body
https://www.benchchem.com/product/b12416285?utm_src=pdf-body
https://www.benchchem.com/product/b12416285?utm_src=pdf-body
https://www.benchchem.com/product/b12416285?utm_src=pdf-body
https://www.scbt.com/p/ravuconazole-d4-182760-06-1-unlabeled
https://www.pharmaffiliates.com/en/parentapi/ravuconazole-impurities
https://www.medchemexpress.com/ravuconazole-d4.html?locale=es-ES
https://cymitquimica.com/products/TR-R128002/1329499-27-5/ravuconazole-d4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Data and Specifications

The quality and reliability of research data are directly dependent on the purity and isotopic
enrichment of the standards used. For Ravuconazole-d4, these parameters are meticulously
controlled by the manufacturers and detailed in the Certificate of Analysis. Researchers should
always refer to the CoA for the specific lot they are using.

Table 2: Typical Specifications for High-Purity Ravuconazole-d4

Parameter Typical Specification Analytical Method

High-Performance Liquid
Chromatography (HPLC),

Chemical Purity >98% _
Nuclear Magnetic Resonance
(NMR) Spectroscopy[5]
_ . Mass Spectrometry (MS),
Isotopic Enrichment =98 atom % D

NMR Spectroscopy

) ) Predominantly d4, with minimal
Deuterium Incorporation ) Mass Spectrometry (MS)
do, d1, d2, d3 species

Appearance White to off-white solid Visual Inspection

B Soluble in DMSO, Methanol, ,
Solubility o As per supplier's data sheet
Acetonitrile

Experimental Protocols

The primary application of Ravuconazole-d4 is as an internal standard in bioanalytical
methods for the quantification of Ravuconazole in biological matrices such as plasma and
tissue samples. Below is a generalized experimental protocol for such an application using
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol: Quantification of Ravuconazole in Plasma
using Ravuconazole-d4 as an Internal Standard

1. Materials and Reagents:
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Ravuconazole analytical standard
Ravuconazole-d4 (Internal Standard)
Control human plasma
Acetonitrile (ACN), HPLC grade
Methanol (MeOH), HPLC grade
Formic acid, LC-MS grade
Deionized water
. Preparation of Stock and Working Solutions:

Ravuconazole Stock Solution (1 mg/mL): Accurately weigh and dissolve Ravuconazole in
methanol.

Ravuconazole-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Ravuconazole-d4 in methanol.

Working Solutions: Prepare serial dilutions of the Ravuconazole stock solution in 50:50
acetonitrile:water to create calibration standards and quality control (QC) samples. Prepare a
working solution of Ravuconazole-d4 in acetonitrile.

. Sample Preparation (Protein Precipitation):

To 50 pL of plasma sample (calibrator, QC, or unknown), add 150 puL of the Ravuconazole-
d4 working solution in acetonitrile.

Vortex mix for 1 minute to precipitate proteins.
Centrifuge at 10,000 rpm for 10 minutes.
Transfer the supernatant to a clean vial for LC-MS/MS analysis.

. LC-MS/MS Conditions:
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e LC System: A suitable UHPLC or HPLC system.

e Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 um).

e Mobile Phase A: 0.1% Formic acid in water.

» Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient: A suitable gradient to ensure separation of Ravuconazole from matrix components.
e Flow Rate: 0.4 mL/min.

e Injection Volume: 5 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer.

« lonization Mode: Electrospray lonization (ESI), Positive.

 MRM Transitions: Monitor the specific precursor to product ion transitions for Ravuconazole
and Ravuconazole-d4. These will need to be optimized for the specific instrument used.

5. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of Ravuconazole to
Ravuconazole-d4 against the concentration of the calibration standards.

o Determine the concentration of Ravuconazole in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations
Signaling Pathway of Ravuconazole

Ravuconazole, like other triazole antifungals, targets the ergosterol biosynthesis pathway,
which is crucial for the integrity of the fungal cell membrane.
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Mechanism of action of Ravuconazole.

Experimental Workflow for Bioanalytical Quantification

The following diagram illustrates a typical workflow for the quantification of Ravuconazole in
biological samples using Ravuconazole-d4 as an internal standard.
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Bioanalytical workflow for Ravuconazole.
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Conclusion

High-purity Ravuconazole-d4 is an essential tool for researchers in the fields of mycology,
pharmacology, and bioanalysis. Its use as an internal standard ensures the accuracy and
reliability of quantitative methods for the parent drug, Ravuconazole. This guide provides a
foundational understanding of the commercial availability, key specifications, and a typical
experimental application of Ravuconazole-d4. For the most accurate and reliable results, it is
imperative that researchers consult the Certificate of Analysis provided by their supplier for lot-
specific data and adhere to validated experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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